Cas no 1606799-59-0 (1-2-(aminomethyl)piperidin-1-yl-2,2,2-trifluoroethan-1-one hydrochloride)

• Product Name: 1-2-(aminomethyl)piperidin-1-yl-2,2,2-trifluoroethan-1-one hydrochloride
• CAS No: 1606799-59-0
• MF: C₈H₁₄ClF₃N₂O
• MW: 246.657771587372
• MDL: MFCD29763228
• CID: 4607960
• PubChem ID: 121553925
• Update Time: 2025-05-20

1-2-(aminomethyl)piperidin-1-yl-2,2,2-trifluoroethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one hydrochloride
• Z1456506807
• 1-[2-(aminomethyl)piperidin-1-yl]-2,2,2-trifluoroethanone;hydrochloride
• 1-2-(aminomethyl)piperidin-1-yl-2,2,2-trifluoroethan-1-one hydrochloride

• MDL： MFCD29763228
• Inchi： 1S/C8H13F3N2O.ClH/c9-8(10,11)7(14)13-4-2-1-3-6(13)5-12;/h6H,1-5,12H2;1H
• InChI Key： AVZYDWFNAIBUFV-UHFFFAOYSA-N
• SMILES： Cl.FC(C(N1CCCCC1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Topological Polar Surface Area: 46.3

Additional information on 1-2-(aminomethyl)piperidin-1-yl-2,2,2-trifluoroethan-1-one hydrochloride

Introduction to CAS No. 1606799-59-0: 1-(2-(Aminomethyl)piperidin-1-yl)-2,2,2-trifluoroethan-1-one Hydrochloride

The compound CAS No. 1606799-59-0, also known as 1-(2-(Aminomethyl)piperidin-1-yl)-2,2,2-trifluoroethan-1-one hydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising functional characteristics. Recent advancements in chemical synthesis and materials science have further highlighted its versatility and utility in diverse fields.

1-(2-(Aminomethyl)piperidin-1-yl)-2,2,2-trifluoroethan-1-one hydrochloride is characterized by its complex molecular architecture, which includes a piperidine ring substituted with an aminomethyl group and a trifluoromethyl ketone moiety. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it highly reactive in certain chemical transformations. The piperidine ring, on the other hand, contributes to the compound's stability and ability to form hydrogen bonds, which are critical for its functionality in various applications.

Recent studies have demonstrated that this compound exhibits exceptional performance in catalytic processes, particularly in the realm of organocatalysis. Its ability to act as a highly efficient catalyst in asymmetric synthesis has been widely reported in leading scientific journals. For instance, researchers have utilized CAS No. 1606799-59-0 to facilitate the enantioselective synthesis of complex organic molecules, showcasing its potential in drug discovery and development.

In addition to its catalytic applications, 1-(2-(Aminomethyl)piperidin-1-yl)-2,2,2-trifluoroethan-1-one hydrochloride has also been explored for its role in polymer chemistry. The compound's ability to participate in polymerization reactions under mild conditions has led to the development of novel polymeric materials with tailored properties. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and automotive industries.

The synthesis of CAS No. 1606799-59-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway by employing environmentally friendly reagents and energy-efficient reaction conditions. This approach not only enhances the overall yield but also minimizes the environmental impact of the production process.

Furthermore, recent advancements in computational chemistry have enabled scientists to gain deeper insights into the electronic structure and reactivity of 1-(2-(Aminomethyl)piperidin-1-yli)-2,2,2-trifluoroethanone hydrochloride. By utilizing advanced quantum mechanical calculations, researchers have been able to predict the compound's behavior in various chemical environments, paving the way for its application in cutting-edge technologies such as quantum computing and nanotechnology.

In conclusion, CAS No. 1606799-59-0: 1-(2-(Aminomethyl)piperidin-1-yli)-2,2,2-trifluoroethanone hydrochloride is a remarkable compound with a wide range of potential applications across multiple disciplines. Its unique molecular structure, combined with recent breakthroughs in chemical research, positions it as a key player in advancing modern science and technology.